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Compound of Interest

Compound Name: AG-825

CAS No.: 625836-67-1

Cat. No.: B7805358

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AG-825, also known as Tyrphostin AG-825, is a selective inhibitor of the ErbB2 (HER2)

receptor tyrosine kinase.[1] It functions as an ATP-competitive inhibitor, effectively blocking the

autophosphorylation of ErbB2 and subsequent downstream signaling pathways.[1] This

inhibition has been shown to induce p38 MAP kinase-dependent apoptosis in cancer cells,

making AG-825 a valuable tool for research in oncology and cell signaling.[1] These application

notes provide detailed protocols for the dissolution and use of AG-825 in both in vitro and in

vivo experimental settings.

Physicochemical Properties and Solubility
AG-825 is a crystalline solid with the following properties:
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Property Value

Molecular Formula C₁₉H₁₅N₃O₃S₂

Molecular Weight 397.47 g/mol

CAS Number 149092-50-2

AG-825 exhibits poor solubility in aqueous solutions but is readily soluble in organic solvents.

The following table summarizes its solubility in various common laboratory solvents.

Solvent Solubility

DMSO Up to 100 mM; 30 mg/mL

DMF 30 mg/mL

Ethanol 0.2 mg/mL

DMSO:PBS (pH 7.2) (1:3) 0.1 mg/mL

Signaling Pathway of AG-825
AG-825 primarily targets the HER2 (ErbB2) receptor, a member of the epidermal growth factor

receptor (EGFR) family. Upon inhibition of HER2, downstream signaling cascades, including

the Ras-Raf-MEK-ERK and PI3K-Akt pathways, are attenuated. A key mechanism of AG-825-

induced cell death is through the activation of the p38 MAP kinase pathway, leading to

apoptosis.
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Caption: AG-825 inhibits HER2, leading to apoptosis via the p38 MAPK pathway.

Experimental Protocols
In Vitro Dissolution and Application
4.1.1. Preparation of AG-825 Stock Solution

A concentrated stock solution of AG-825 is typically prepared in 100% DMSO.
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Materials:

AG-825 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Protocol:

Based on the desired stock concentration (e.g., 10 mM or 20 mM), calculate the required

amount of AG-825 and DMSO. For example, to prepare 1 mL of a 10 mM stock solution,

dissolve 3.97 mg of AG-825 in 1 mL of DMSO.

Aseptically weigh the AG-825 powder and transfer it to a sterile tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex or gently warm the solution (e.g., in a 37°C water bath) until the AG-825 is completely

dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Stored properly, the stock solution

is stable for several months.

4.1.2. Preparation of Working Solutions for Cell Culture

The AG-825 stock solution should be diluted in cell culture medium to the desired final

concentration immediately before use. It is crucial to ensure that the final concentration of

DMSO in the cell culture medium is non-toxic to the cells, generally below 0.5%.[2]

Protocol:

Thaw an aliquot of the AG-825 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM
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stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell

culture medium).

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the AG-825.

Mix the working solution thoroughly before adding it to the cells.
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Solution Preparation

Experiment

AG-825 Powder Dissolve in 100% DMSO 10-20 mM Stock Solution Store at -20°C/-80°C

Dilute in Culture Medium
(Final DMSO <0.5%)

Day of Experiment

Working Solution
(e.g., 10-30 µM) Treat Cells Assay
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Formulation Preparation

Administration

AG-825 Powder

1. Dissolve in DMSO

2. Add PEG300

3. Add Tween-80

4. Add Saline

Injectable Formulation

Intraperitoneal (i.p.) Injection

In Vivo Study

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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